5-Methoxyquinoxaline

• IUPAC Name: 5-methoxyquinoxaline
• InChI: InChI=1S/C9H8N2O/c1-12-8-4-2-3-7-9(8)11-6-5-10-7/h2-6H,1H3
• InChI Key: ZPWMPGZCEXPDAS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=NC=CN=C21
• Molecular Formula: C9H8N2O
• DSSTOX Substance ID: DTXSID30531074
• Molecular Weight: 160.17 g/mol
• CAS No.: 19506-17-3

Description

5-Methoxyquinoxaline is a nitrogen-containing heterocyclic compound with the molecular formula C9H8N2O It is a derivative of quinoxaline, which consists of a benzene ring fused to a pyrazine ringQuinoxalines, including this compound, are known for their diverse biological activities and are used in various fields such as medicinal chemistry, material science, and organic synthesis .

Scientific Research Applications

5-Methoxyquinoxaline has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: It serves as a probe for studying enzyme activities and protein interactions.

Medicine: Quinoxaline derivatives, including this compound, exhibit antimicrobial, antiviral, and anticancer activities.

Industry: It is used in the development of dyes, pigments, and materials with optoelectronic properties.

Future Directions

The future directions of research on 5-Methoxyquinoxaline could involve further exploration of its synthesis, chemical reactions, and biological activities. Given the diverse biological activities of quinoxalines, this compound could be studied for potential applications in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Methoxyquinoxaline typically involves the condensation of 3-methoxybenzene-1,2-diamine with an appropriate carbonyl compound. One common method is the reaction of 3-methoxybenzene-1,2-diamine with oxaldehyde in the presence of sodium hydrogensulfite in water at room temperature . The reaction proceeds as follows:

• Dissolve 3-methoxybenzene-1,2-diamine in water.
• Add oxaldehyde to the solution.
• Slowly add sodium hydrogensulfite to the mixture.
• Stir the reaction mixture at room temperature for 15 minutes.
• Isolate the product by filtration and purify it by recrystallization.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the compound. Additionally, green chemistry approaches, such as solvent-free reactions and the use of recyclable catalysts, are being explored to make the production process more sustainable .

Chemical Reactions Analysis

Types of Reactions

5-Methoxyquinoxaline undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form quinoxaline-5-carboxylic acid.

Reduction: The quinoxaline ring can be reduced to form tetrahydroquinoxaline derivatives.

Substitution: The methoxy group can be substituted with other functional groups, such as halogens or alkyl groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Halogenation can be achieved using reagents like bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Quinoxaline-5-carboxylic acid.

Reduction: Tetrahydroquinoxaline derivatives.

Substitution: Halogenated or alkylated quinoxaline derivatives.

Mechanism of Action

The mechanism of action of 5-Methoxyquinoxaline involves its interaction with specific molecular targets. For instance, it has been identified as an inhibitor of Enhancer of Zeste Homologue 2 (EZH2), a histone-lysine N-methyltransferase. By inhibiting EZH2, this compound can decrease the global levels of histone H3 lysine 27 trimethylation (H3K27me3), leading to the reactivation of tumor suppressor genes and inhibition of cancer cell proliferation . The compound’s ability to modulate epigenetic marks makes it a promising candidate for cancer therapy.

Comparison with Similar Compounds

Similar Compounds

5-Methylquinoxaline: Similar structure but with a methyl group instead of a methoxy group.

Quinoxaline: The parent compound without any substituents.

5-Methoxyquinoline: Similar structure but with a quinoline ring instead of a quinoxaline ring

Uniqueness

5-Methoxyquinoxaline is unique due to the presence of the methoxy group, which enhances its chemical reactivity and biological activity. Compared to 5-Methylquinoxaline, the methoxy group provides additional sites for chemical modification, making it a versatile intermediate for the synthesis of various derivatives. Its ability to inhibit EZH2 also sets it apart from other quinoxaline derivatives, highlighting its potential in epigenetic therapy .

Synthesis routes and methods I

Procedure details

Glyoxal sodium bisulphite hydrate (10.0 g) in water (80 ml) was warmed to 60° C. then a solution of 2,3-diaminoanisole (3.40 g) in ethanol (40 ml) was added. The stirred mixture was then heated to 80° C. for 1 h before addition of concentrated hydrochloric acid (6 drops). Heating was continued for 1 h. It was allowed to cool overnight, concentrated in vacuo and poured into aqueous potassium carbonate (40 ml). Ethyl acetate (3×100 ml) extracts were washed with water (100 ml) and saturated brine (50 ml) then dried over anhydrous magnesium sulphate, filtered and evaporated in vacuo to afford the title compound as a yellow solid (3.07 g).

Synthesis routes and methods II

Procedure details

To quinoxalin-5-ol (0.43 g) dissolved in DMF (6 ml) was added K2CO3 (2.5 eq.) and KI (0.2 eq.). To this mixture was then added dropwise iodomethane (1.2 eq.). The resulting mixture then heated to 50° C. overnight. The reaction mixture was subsequently partitioned between satd. NaHCO3 and EtOAc, the EtOAc layer backwashed with water and brine, dried over Na2SO4, and concentrated to dryness under vacuum. The crude material was then purified by SGC (MeOH:DCM) affording 5-methoxyquinoxaline. MS (ESI+) for m/z 160 [M+H]+.